2,5-dichloro-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H16Cl2N4O2S/c1-8-6-12(22)20-15(18-8)21-4-2-9(3-5-21)19-14(23)10-7-11(16)24-13(10)17/h6-7,9H,2-5H2,1H3,(H,19,23)(H,18,20,22)
• InChI Key: ZXAOQGWECDHWEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C15H16Cl2N4O2S
• Molecular Weight: 387.3 g/mol
• CAS No.: 1903780-23-3

Description

The compound’s name suggests that it is an organic compound, likely containing a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom), two chlorine atoms, a carboxamide group, a piperidine ring (a six-membered ring with five carbon atoms and one nitrogen atom), and a pyrimidine ring (a six-membered ring with four carbon atoms and two nitrogen atoms).

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It likely has a complex structure with multiple rings.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific groups present in the molecule. For example, the carboxamide group might be reactive under certain conditions.

Scientific Research Applications

Synthesis and Biological Activities

• Novel heterocyclic compounds derived from visnagenone and khellinone, including those with pyrimidine structures similar to the compound , have been synthesized and shown to possess anti-inflammatory and analgesic properties. These compounds were effective as cyclooxygenase inhibitors and showed significant COX-2 selectivity, analgesic activity, and anti-inflammatory activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Applications

• A series of 2-methyl-3-(2-(piperazin-1-yl)ethyl)-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one derivatives, which share a similar piperidine and pyrimidine framework with the compound , were synthesized and demonstrated potent antimicrobial activity against both Gram-positive and Gram-negative bacteria (Krishnamurthy et al., 2011).

Antipsychotic Potential

• Heterocyclic carboxamides, structurally related to the compound , have been synthesized and evaluated for their potential as antipsychotic agents. These studies focused on their ability to bind to dopamine and serotonin receptors, showing promise for the treatment of psychiatric disorders (Norman et al., 1996).

Anti-Angiogenic and DNA Cleavage Activities

• Novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives were synthesized and tested for their anti-angiogenic properties using the chick chorioallantoic membrane (CAM) model, as well as for their DNA cleavage activities. These studies highlight the potential of such compounds in cancer therapy due to their ability to inhibit blood vessel formation and interact with DNA (Kambappa et al., 2017).